Cas no 2411184-08-0 (2-Chloro-N-[(1R,3S)-3-(pyrrolidine-1-carbonyl)cyclopentyl]propanamide)

• Product Name: 2-Chloro-N-[(1R,3S)-3-(pyrrolidine-1-carbonyl)cyclopentyl]propanamide
• CAS No: 2411184-08-0
• MF: C₁₃H₂₁ClN₂O₂
• MW: 272.771042585373
• CID: 5355015
• Update Time: 2025-05-20

2-Chloro-N-[(1R,3S)-3-(pyrrolidine-1-carbonyl)cyclopentyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z3995632523
• 2-Chloro-N-[(1R,3S)-3-(pyrrolidine-1-carbonyl)cyclopentyl]propanamide
• rac-2-chloro-N-[(1R,3S)-3-(pyrrolidine-1-carbonyl)cyclopentyl]propanamide

• Inchi： 1S/C13H21ClN2O2/c1-9(14)12(17)15-11-5-4-10(8-11)13(18)16-6-2-3-7-16/h9-11H,2-8H2,1H3,(H,15,17)/t9?,10-,11+/m0/s1
• InChI Key： DVCGDMHRQDZFQS-QXXIUIOUSA-N
• SMILES： ClC(C)C(N[C@@H]1CC[C@H](C(N2CCCC2)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 49.4

Additional information on 2-Chloro-N-[(1R,3S)-3-(pyrrolidine-1-carbonyl)cyclopentyl]propanamide

2-Chloro-N-[(1R,3S)-3-(pyrrolidine-1-carbonyl)cyclopentyl]propanamide (CAS No. 2411184-08-0)

The compound 2-Chloro-N-[(1R,3S)-3-(pyrrolidine-1-carbonyl)cyclopentyl]propanamide (CAS No. 2411184-08-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a chloroalkyl group, a cyclopentane ring, and a pyrrolidine-derived carbonyl moiety. The stereochemistry at the (1R,3S) configuration of the cyclopentane ring adds to its uniqueness, making it a valuable compound for research and development in the field of medicinal chemistry.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing bioavailability and reducing adverse effects. The (1R,3S) configuration of this compound has been shown to enhance its pharmacokinetic properties, making it a promising candidate for therapeutic applications. Researchers have also explored the reactivity of the chloro group, which can be readily substituted to generate derivatives with diverse functionalities. This versatility has led to its use as an intermediate in the synthesis of more complex molecules.

The synthesis of 2-Chloro-N-[(1R,3S)-3-(pyrrolidine-1-carbonyl)cyclopentyl]propanamide involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the cyclopentane ring with precise stereocontrol, followed by the introduction of the pyrrolidine-derived carbonyl group and the chloroalkyl substituent. Advanced techniques such as asymmetric catalysis and enantioselective reactions have been employed to ensure high yields and enantiomeric purity.

In terms of applications, this compound has shown potential in several areas. Its ability to act as a versatile building block has made it valuable in drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases. Additionally, its unique structure has been exploited in materials science for the development of advanced polymers and coatings with tailored properties.

Recent research has also focused on understanding the biodegradation pathways of this compound, which is crucial for environmental safety assessments. Studies have demonstrated that under specific conditions, the compound undergoes hydrolysis to form less complex intermediates, which are further metabolized by microbial communities. These findings are essential for ensuring sustainable practices in chemical manufacturing and waste management.

The pyrrolidine-derived carbonyl moiety in this compound plays a critical role in its reactivity and functionality. This group serves as a nucleophilic site for various substitution reactions, enabling the formation of derivatives with enhanced biological activity or improved physical properties. For instance, substitution at this position has been used to develop analogs with increased solubility or enhanced binding affinity to target proteins.

In conclusion, 2-Chloro-N-[(1R,3S)-3-(pyrrolidine-1-carbonyl)cyclopentyl]propanamide (CAS No. 2411184-08-0) is a multifaceted compound with significant potential across diverse fields. Its unique structure, stereochemical properties, and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.